Cas no 4961-03-9 (5-hydroxybenzene-1,2,4-tricarboxylic acid)

• Product Name: 5-hydroxybenzene-1,2,4-tricarboxylic acid
• CAS No: 4961-03-9
• MF: C₉H₆O₇
• MW: 226.139743328094
• CID: 932537
• PubChem ID: 2801765
• Update Time: 2025-04-19

5-hydroxybenzene-1,2,4-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-hydroxybenzene-1,2,4-tricarboxylic acid
• 2,4,5-Phenoltricarboxylic acid
• 5-hydroxy-1,2,4-benzenetricarboxylic acid
• 5-hydroxy-benzene-1,2,4-tricarboxylic acid
• 5-Hydroxy-benzol-1,2,4-tricarbonsaeure
• 5-hydroxytrimellitic acid
• 5-Oxy-trimellitsaeure
• hydroxytrimellitic acid
• DTXSID10384323
• MFCD00179131
• BOPPPUCSDSHZEZ-UHFFFAOYSA-N
• SCHEMBL3387451
• 4961-03-9
• DB-026347
• 5-hydroxy-1,2,4-benzene-tricarboxylic acid
• 4-Hydroxy-benzene-1,2,5-tricarboxylic acid

• Inchi： 1S/C9H6O7/c10-6-2-4(8(13)14)3(7(11)12)1-5(6)9(15)16/h1-2,10H,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： BOPPPUCSDSHZEZ-UHFFFAOYSA-N
• SMILES： OC1=CC(C(=O)O)=C(C(=O)O)C=C1C(=O)O

Computed Properties

• Exact Mass: 226.01100
• Monoisotopic Mass: 226.01135253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 132.13000
• LogP: 0.48680